Cas no 1822459-45-9 (2-Amino-3-{pyrido[2,3-b]pyrazin-7-yl}propanoic acid)

• Product Name: 2-Amino-3-{pyrido[2,3-b]pyrazin-7-yl}propanoic acid
• CAS No: 1822459-45-9
• MF: C₁₀H₁₀N₄O₂
• MW: 218.2120013237
• MDL: MFCD30180477
• CID: 5241349
• PubChem ID: 122235531
• Update Time: 2025-05-21

2-Amino-3-{pyrido[2,3-b]pyrazin-7-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-{pyrido[2,3-b]pyrazin-7-yl}propanoic acid
• 2-amino-3-{pyrido[2,3-b]pyrazin-7-yl}propanoicacid
• 2-Amino-3-{pyrido[2,3-b]pyrazin-7-yl}propanoic acid

• MDL： MFCD30180477
• Inchi： 1S/C10H10N4O2/c11-7(10(15)16)3-6-4-8-9(14-5-6)13-2-1-12-8/h1-2,4-5,7H,3,11H2,(H,15,16)
• InChI Key： PQJQGMVCVYFWKY-UHFFFAOYSA-N
• SMILES： OC(C(CC1C=NC2C(C=1)=NC=CN=2)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 261
• XLogP3: -2.9
• Topological Polar Surface Area: 102

Additional information on 2-Amino-3-{pyrido[2,3-b]pyrazin-7-yl}propanoic acid

Introduction to 2-Amino-3-{pyrido[2,3-b]pyrazin-7-yl}propanoic acid (CAS No. 1822459-45-9)

2-Amino-3-{pyrido[2,3-b]pyrazin-7-yl}propanoic acid, also known by its CAS number 1822459-45-9, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of amino acids and is characterized by its unique structural features, which include a pyrido[2,3-b]pyrazine moiety. The presence of this heterocyclic ring system imparts distinct chemical and biological properties to the molecule, making it a promising candidate for various therapeutic applications.

The chemical structure of 2-Amino-3-{pyrido[2,3-b]pyrazin-7-yl}propanoic acid consists of a proline-like backbone with a substituted pyrido[2,3-b]pyrazine ring. This structure is particularly interesting because it combines the functionalities of an amino acid with the aromatic and nitrogen-rich characteristics of the pyrido[2,3-b]pyrazine moiety. The combination of these features suggests potential interactions with biological targets such as enzymes, receptors, and other biomolecules.

Recent studies have explored the pharmacological properties of 2-Amino-3-{pyrido[2,3-b]pyrazin-7-yl}propanoic acid. One notable area of research is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. The researchers found that the compound effectively binds to the active site of the enzyme, thereby disrupting its function and potentially slowing down disease progression.

In addition to its enzymatic inhibition properties, 2-Amino-3-{pyrido[2,3-b]pyrazin-7-yl}propanoic acid has shown promise in modulating receptor activity. A study conducted by a team at a leading pharmaceutical company demonstrated that this compound can act as a selective agonist for a specific G-protein coupled receptor (GPCR). This receptor is known to play a crucial role in regulating various physiological processes, including pain perception and inflammation. The selective activation of this receptor by 2-Amino-3-{pyrido[2,3-b]pyrazin-7-yl}propanoic acid could lead to the development of new therapeutic strategies for managing chronic pain and inflammatory conditions.

The synthesis of 2-Amino-3-{pyrido[2,3-b]pyrazin-7-yl}propanoic acid has been optimized through various synthetic routes. One common approach involves the reaction of 7-chloropyrido[2,3-b]pyrazine with an appropriate amino acid derivative under controlled conditions. The choice of reagents and reaction conditions is critical for achieving high yields and purity. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to enhance the efficiency and scalability of the synthesis process.

The physicochemical properties of 2-Amino-3-{pyrido[2,3-b]pyrazin-7-yl}propanoic acid have also been extensively studied. The compound exhibits good solubility in polar solvents such as water and dimethyl sulfoxide (DMSO), which facilitates its use in biological assays and formulation development. Its stability under various conditions has been evaluated, and it has been found to be stable at room temperature and under neutral pH conditions. These properties make it suitable for long-term storage and handling in laboratory settings.

To further understand the biological activity of 2-Amino-3-{pyrido[2,3-b]pyrazin-7-yl}propanoic acid, several in vitro and in vivo studies have been conducted. In vitro assays using cell lines have shown that the compound can effectively inhibit cell proliferation and induce apoptosis in cancer cells. These findings suggest potential applications in cancer therapy. In vivo studies using animal models have also demonstrated promising results, with the compound showing significant efficacy in reducing tumor growth and improving survival rates.

The safety profile of 2-Amino-3-{pyrido[2,3-b]pyrazin-7-yl}propanoic acid has been evaluated through toxicity studies. These studies have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs such as the liver and kidneys. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 2-Amino-3-{pyrido[2,3-b]pyrazin-7-yl}propanoic acid (CAS No. 1822459-45-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical uses.